Cas no 1261232-67-0 (2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride)

• Product Name: 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride
• CAS No: 1261232-67-0
• MF: C₁₁H₁₇ClN₂OS
• MW: 260.783480405808
• CID: 2090883
• PubChem ID: 66519831
• Update Time: 2025-05-25

2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride
• DB-238985
• AKOS015940035
• 2-(4-Amino-piperidin-1-yl)-1-thiophen-2-yl-ethanone hydrochloride
• 1261232-67-0
• 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanonehydrochloride

• MDL： MFCD18380304
• Inchi： 1S/C11H16N2OS.ClH/c12-9-3-5-13(6-4-9)8-10(14)11-2-1-7-15-11;/h1-2,7,9H,3-6,8,12H2;1H
• InChI Key： BHZYWRKTFARCDG-UHFFFAOYSA-N
• SMILES： Cl.S1C=CC=C1C(CN1CCC(CC1)N)=O

Computed Properties

• Exact Mass: 260.0750120g/mol
• Monoisotopic Mass: 260.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Additional information on 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride

Research Brief on 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride (CAS: 1261232-67-0)

2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride (CAS: 1261232-67-0) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders and oncology. This research brief synthesizes the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential applications.

The compound features a unique structural motif combining a piperidine amine with a thiophene ketone, which has been shown to interact with various biological targets. Recent synthetic approaches have optimized the yield and purity of 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride, enabling more efficient scale-up for preclinical studies. Key advancements include the use of microwave-assisted synthesis and green chemistry principles to reduce reaction times and improve environmental sustainability.

Pharmacological evaluations have demonstrated that this compound exhibits promising activity as a modulator of specific neurotransmitter receptors, particularly those involved in pain perception and mood regulation. In vitro studies using neuronal cell lines have shown dose-dependent effects on receptor binding, with IC50 values in the low micromolar range. These findings suggest potential applications in the treatment of neuropathic pain and depressive disorders, although further in vivo validation is required.

In oncology research, derivatives of 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride have shown selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of specific kinase pathways. Mechanism-of-action studies indicate that these compounds may act as multi-kinase inhibitors, disrupting critical signaling cascades in tumor cells. Recent structure-activity relationship (SAR) studies have identified key modifications that enhance both potency and selectivity, paving the way for the development of more targeted therapies.

The compound's physicochemical properties, including its solubility, stability, and bioavailability, have been extensively characterized in recent formulation studies. These investigations have led to the development of novel salt forms and prodrug strategies to improve its pharmacokinetic profile. Particularly noteworthy is the hydrochloride salt form (CAS: 1261232-67-0), which has demonstrated superior stability under physiological conditions compared to other salt forms.

Looking forward, several research groups have initiated preclinical development programs based on this chemical scaffold. The most advanced derivatives are currently undergoing safety and toxicology evaluations, with the aim of progressing to clinical trials within the next two years. Challenges remain in optimizing the blood-brain barrier penetration for CNS applications and minimizing off-target effects in oncology indications, but the recent progress suggests these hurdles may be overcome through continued medicinal chemistry optimization.

In conclusion, 2-(4-Aminopiperidin-1-yl)-1-(thiophen-2-yl)ethanone hydrochloride represents a promising lead compound with diverse therapeutic potential. The latest research underscores its versatility as a pharmacological tool and drug candidate, while also highlighting areas for further investigation. Continued exploration of its mechanism of action and therapeutic applications is warranted, particularly through collaborative efforts between academic and industrial research teams.